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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B15549396

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical reagents such as CHAPS hydrate. This

zwitterionic detergent, widely used for solubilizing membrane proteins, requires specific

personal protective equipment (PPE) and handling protocols to mitigate potential hazards.[1]

This document provides immediate and essential safety and logistical information, including

operational and disposal plans, to foster a safe and efficient research environment.

Hazard Identification and Personal Protective
Equipment
CHAPS hydrate is classified as acutely toxic if swallowed (Category 4) and can cause skin,

eye, and respiratory irritation.[2][3][4] Therefore, adherence to appropriate safety measures is

critical. The following table summarizes the recommended personal protective equipment.
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Exposure Route Required PPE Specifications & Procedures

Skin Contact
Chemical-resistant gloves, Lab

coat

Use nitrile or latex gloves.

Change gloves immediately if

contaminated. A lab coat or

protective suit should be worn

to prevent skin exposure.

Eye Contact
Safety glasses with side

shields or goggles

Goggles are required when

there is a risk of splashing or

dust generation. A face shield

may be necessary for larger

quantities.

Inhalation Respiratory protection

A NIOSH-approved respirator

is required when dusts are

generated.[2] Ensure adequate

ventilation in the handling

area.

Operational and Handling Protocols
Proper handling procedures are essential to minimize exposure and ensure the integrity of the

product.

Handling:

Avoid contact with skin, eyes, and clothing.

Prevent the formation of dust.

Do not ingest or inhale.

Wash hands and any exposed skin thoroughly after handling.

Use in a well-ventilated area or under a chemical fume hood.

Storage:
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Store in a tightly sealed container.

Keep in a dry, cool, and well-ventilated location.

Recommended storage temperature can be found on the product label.

Emergency and Disposal Procedures
In the event of an emergency or the need for disposal, the following steps should be taken.

Situation Procedure

Spill

Cover drains to prevent entry into the sewer

system. Collect the spilled material, bind it, and

pump it off. Take up the dry material and

dispose of it properly. Clean the affected area

and avoid generating dust.

Fire

Use water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam to

extinguish. A self-contained breathing apparatus

(SCBA) should be worn.

First Aid: Ingestion

If swallowed, immediately have the victim drink

water (two glasses at most). Consult a

physician.

First Aid: Skin Contact

In case of skin contact, immediately remove all

contaminated clothing. Rinse the skin with water

or shower.

First Aid: Eye Contact

After eye contact, rinse out with plenty of water.

Remove contact lenses if present and easy to

do so. Continue rinsing.

Disposal

Dispose of the contents and container at an

approved waste disposal facility. Follow all

federal, state, and local environmental

regulations.
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Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for ensuring safety when working with

CHAPS hydrate.
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Workflow for Safe Handling of CHAPS Hydrate
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Caption: Logical workflow for the safe handling of CHAPS hydrate from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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